Lumiracoxib Acyl-beta-D-glucuronide
Lumiracoxib Acyl-beta-D-glucuronide
Brand Name:
Vulcanchem
CAS No.:
697287-17-5
VCID:
VC0024063
InChI:
InChI=1S/C21H21ClFNO8/c1-9-5-6-13(24-15-11(22)3-2-4-12(15)23)10(7-9)8-14(25)31-21-18(28)16(26)17(27)19(32-21)20(29)30/h2-7,16-19,21,24,26-28H,8H2,1H3,(H,29,30)/t16-,17-,18-,19?,21+/m1/s1
SMILES:
CC1=CC(=C(C=C1)NC2=C(C=CC=C2Cl)F)CC(=O)OC3C(C(C(C(O3)C(=O)O)O)O)O
Molecular Formula:
C₂₁H₂₁ClFNO₈
Molecular Weight:
469.84
Lumiracoxib Acyl-beta-D-glucuronide
CAS No.: 697287-17-5
Cat. No.: VC0024063
Molecular Formula: C₂₁H₂₁ClFNO₈
Molecular Weight: 469.84
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 697287-17-5 |
|---|---|
| Molecular Formula | C₂₁H₂₁ClFNO₈ |
| Molecular Weight | 469.84 |
| IUPAC Name | (3R,4R,5R,6R)-6-[2-[2-(2-chloro-6-fluoroanilino)-5-methylphenyl]acetyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C21H21ClFNO8/c1-9-5-6-13(24-15-11(22)3-2-4-12(15)23)10(7-9)8-14(25)31-21-18(28)16(26)17(27)19(32-21)20(29)30/h2-7,16-19,21,24,26-28H,8H2,1H3,(H,29,30)/t16-,17-,18-,19?,21+/m1/s1 |
| SMILES | CC1=CC(=C(C=C1)NC2=C(C=CC=C2Cl)F)CC(=O)OC3C(C(C(C(O3)C(=O)O)O)O)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator